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Compound of Interest

Compound Name: Flumioxazin-13C3

CAS No.: 1346604-88-3

Cat. No.: B583823

Get Quote

Executive Summary
This application note details a robust protocol for the quantification of Flumioxazin, an N-

phenylphthalimide herbicide, using Flumioxazin-13C3 as a stable isotope-labeled internal

standard (SIL-IS). While Flumioxazin is effective for weed control in soybeans and peanuts, its

analysis is complicated by two factors: pH-dependent hydrolysis and significant matrix-induced

ionization suppression in electrospray ionization (ESI).

Conventional external calibration often fails to correct for these matrix effects, leading to

underestimation of residues. This guide provides a self-validating workflow using Isotope

Dilution Mass Spectrometry (IDMS) to calculate Response Factors (RF) and Relative

Response Factors (RRF), ensuring compliance with SANTE/11312/2021 (and 2026 updates)

and EPA regulatory standards.
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Flumioxazin inhibits protoporphyrinogen oxidase (PPO). Chemically, it is an imide which is

susceptible to nucleophilic attack.

Stability Insight: Flumioxazin degrades rapidly at pH > 7 (half-life of minutes at pH 9). Crucial

Protocol Step: All extraction solvents and mobile phases must be acidified (typically 0.1%

Formic Acid) to maintain pH < 5.

Matrix Effects: Soil and high-lipid crop matrices (e.g., soybeans) often cause signal

suppression in the LC-MS source.

Why Flumioxazin-13C3?
Many protocols use deuterated standards (e.g., Flumioxazin-d5). However, deuterium labels

can suffer from the Isotope Effect, where the slightly different lipophilicity causes the IS to elute

slightly earlier than the analyte. In high-resolution chromatography, this separation means the

IS and analyte experience different matrix suppression zones.

The 13C Advantage: Carbon-13 adds mass without altering the physicochemical properties

or retention time. Flumioxazin-13C3 co-elutes perfectly with the native target, experiencing

the exact same ionization environment, making the Response Factor correction

mathematically perfect.

Experimental Protocol
Reagents & Standards

Native Standard: Flumioxazin (>98% purity).

Internal Standard: Flumioxazin-13C3 (Isotopic purity >99%).

Solvents: LC-MS Grade Acetonitrile (ACN) and Water, both acidified with 0.1% Formic Acid

(FA).

Sample Preparation (Modified QuEChERS)
This workflow is designed to minimize hydrolysis.

Weigh: 10.0 g homogenized sample (e.g., soybean) into a 50 mL centrifuge tube.
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IS Spike: Add 50 µL of Flumioxazin-13C3 working solution (10 µg/mL). Allow to equilibrate

for 15 mins.

Why? The IS must bind to the matrix similarly to the native analyte for accurate recovery

correction.

Extraction: Add 10 mL Acidified ACN (1% Formic Acid). Shake vigorously for 1 min.

Partitioning: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake and centrifuge (4000 rpm, 5

min).

Cleanup: Transfer supernatant to dSPE tube (PSA/C18). Note: Use minimal PSA as it is

basic and can degrade Flumioxazin; C18 is preferred for lipid removal.

Reconstitution: Evaporate aliquot and reconstitute in Mobile Phase A:B (50:50).

LC-MS/MS Conditions
Column: C18 (e.g., Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Ionization: ESI Positive Mode.

MRM Transitions (Example):

Compound
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Role

Flumioxazin 355.1 [M+H]+ 296.1 20 Quantifier

Flumioxazin 355.1 [M+H]+ 337.1 15 Qualifier

| Flumioxazin-13C3 | 358.1 [M+H]+ | 299.1 | 20 | IS Quantifier |
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(Note: The 13C3 product ion depends on the label position. Ensure the fragment ion retains the

13C atoms.)

Workflow Visualization
The following diagram illustrates the critical path, emphasizing the acidification step and the co-

elution logic.

Homogenized
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Spike IS:
Flumioxazin-13C3

 Equilibrate 15m Extraction:
ACN + 1% Formic Acid

 pH Control (<5) dSPE Cleanup
(Low PSA / C18)

 Remove Lipids LC-MS/MS Analysis
(Co-elution of Native/IS)

 Inject Data Analysis
(RF Calculation)

Click to download full resolution via product page

Caption: Critical workflow for Flumioxazin analysis. Note the acidification at the extraction stage

to prevent hydrolysis.

Calculation of Response Factors (RF)
The core of IDMS is that the Response Factor (RF) corrects for instrument variability, while the

Internal Standard corrects for sample loss and matrix effects.

Definition of Terms
: Peak Area of Native Flumioxazin.

: Peak Area of Flumioxazin-13C3.

: Concentration of Native Flumioxazin.

: Concentration of Flumioxazin-13C3 (Constant).

Calculating the Relative Response Factor (RRF)
The RRF is determined from your Calibration Curve (solvent standards). It defines the

sensitivity ratio between the native drug and the isotope.

Ideally, for a 13C-labeled standard, the RRF should be close to 1.0, but it may vary due to

slight transmission efficiency differences in the quadrupole.
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Calculating Unknown Concentration
Once the RRF is established (average of calibration points), calculate the concentration in the

unknown sample:

Data Example
Table 1: Calibration Curve Data for RRF Determination

Cal Level
Conc.
Native
(ng/mL)

Conc. IS
(ng/mL)

Area
Native (

)

Area IS (

)

Area
Ratio

RF (Point)

Std 1 10.0 50.0 12,500 62,000 0.2016 1.008

Std 2 50.0 50.0 63,100 62,500 1.0096 1.009

Std 3 100.0 50.0 124,000 61,800 2.0065 1.003

Mean RRF 1.007

Note: The tight distribution of RF values (RSD < 1%) indicates excellent system linearity and IS

suitability.

Calculation Logic Diagram
This diagram visualizes how the inputs (Areas and Concentrations) feed into the final

quantification.
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Experimental Inputs

Area Native
(Sample)

Calculation:
(AN / AIS) * (CIS / RRF)

Area IS
(Sample)

Conc IS
(Known Constant)

Mean RRF
(From Cal Curve)

Final Conc
(Corrected)

Click to download full resolution via product page

Caption: Logic flow for calculating final concentration using the Relative Response Factor

(RRF).

Quality Control & Validation (Self-Validating System)
To ensure "Trustworthiness" (Part 2 of requirements), the method must include these checks:

IS Area Stability: Monitor the absolute peak area of the IS in every sample. If the IS area in a

sample drops <50% compared to the solvent standard, it indicates severe matrix

suppression or extraction failure.

Linearity: The calibration curve (

vs

) must have

.[1]
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Ion Ratio Confirmation: The ratio of the Quantifier (296) to Qualifier (337) transition for the

native analyte must match the standard within ±30% (SANTE/11312/2021 criteria).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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